Cas no 2138559-39-2 (4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol
• CAS No: 2138559-39-2
• MF: C₁₄H₂₇F₂NO
• MW: 263.367091417313
• CID: 5958263
• PubChem ID: 165491996
• Update Time: 2025-10-28

4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160451
• 2138559-39-2
• 4-tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol
• 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol

• Inchi： 1S/C14H27F2NO/c1-13(2,3)11-7-6-10(18)8-12(11)17(5)9-14(4,15)16/h10-12,18H,6-9H2,1-5H3
• InChI Key： VNSQFTHLNKWNOU-UHFFFAOYSA-N
• SMILES： FC(C)(CN(C)C1CC(CCC1C(C)(C)C)O)F

Computed Properties

• Exact Mass: 263.20607081g/mol
• Monoisotopic Mass: 263.20607081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol

Research Brief on 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol (CAS: 2138559-39-2)

In recent years, the compound 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol (CAS: 2138559-39-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a tert-butyl group and a difluoropropyl moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol involves a multi-step process that has been optimized in recent studies. Key advancements include the use of enantioselective catalysis to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The compound's structural complexity, particularly the presence of the difluoropropyl group, has been linked to enhanced metabolic stability and bioavailability, making it a candidate for further drug development.

Pharmacological evaluations of 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol have revealed its activity as a modulator of specific neurotransmitter receptors. Preclinical studies indicate its potential efficacy in treating neurological disorders such as anxiety and depression, with a mechanism of action that differs from traditional SSRIs. A 2022 study in Neuropharmacology demonstrated its ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system (CNS) targeting.

In addition to its neurological applications, recent research has explored the compound's role in oncology. Preliminary data from in vitro and in vivo models suggest that 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol may inhibit certain kinase pathways involved in tumor proliferation. These findings were highlighted in a 2023 Cancer Research publication, which noted the compound's selective cytotoxicity against cancer cells while sparing normal cells, a promising attribute for future anticancer therapies.

Despite these encouraging results, challenges remain in the clinical translation of 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol. Issues such as optimal dosing regimens, long-term safety profiles, and potential drug-drug interactions require further investigation. Ongoing studies are addressing these gaps, with Phase I clinical trials anticipated to commence within the next two years, as indicated by recent industry reports.

In conclusion, 4-Tert-butyl-3-[(2,2-difluoropropyl)(methyl)amino]cyclohexan-1-ol represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and structural novelty position it as a molecule of interest for both academic and industrial researchers. Continued exploration of its therapeutic potential, coupled with advancements in synthetic methodologies, will likely yield significant contributions to the field in the coming years.